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Compound of Interest

Compound Name: Tellurium diiodide

Cat. No.: B081356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tellurium diiodide (Tel2). Due to the inherent instability of pure Tellurium
diiodide in the solid state, this guide focuses on its well-characterized and stable coordination
complexes, primarily diiodobis(thiourea)tellurium(ll) (Telz(tu)2), which serves as a key
compound for studying the chemistry of Te(ll) iodide.

Physical Properties of Tellurium Diiodide and its
Thiourea Complex

Pure Tellurium diiodide is challenging to isolate in bulk.[1] Consequently, a significant portion
of its chemistry is explored through its stable complexes. The most studied of these is
diiodobis(thiourea)tellurium(ll). Quantitative physical data for the parent Telz is scarce, while
data for its thiourea complex is more readily available through crystallographic studies.
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Property

Tellurium Diiodide (Tel2)

Diiodobis(thiourea)telluriu
m(ll) (Telz(tu)z2)

Molecular Formula [2Te C2Hsl2N4S2Te

Molecular Weight 381.41 g/mol 533.66 g/mol

Appearance Unstable solid Yellow crystalline solid

Melting Point Not reported (decomposes) Data not readily available

Boiling Point Not applicable Not applicable

Solubility Data not readily available Soluble in dimethytformamide
(DMF)

Crystal System Not applicable in bulk Monoclinic

Space Group Not applicable in bulk P2i/c

Chemical Properties and Reactivity

Tellurium diiodide is a reactive species that can be stabilized through coordination with

ligands. Its chemistry is dominated by the +2 oxidation state of tellurium.

 Stability: Pure Telz is unstable and readily disproportionates. However, its complexes with

soft donor ligands like thiourea exhibit significantly enhanced stability, allowing for their

isolation and characterization.

¢ Coordination Chemistry: Tellurium in Telz(tu)2 exhibits a square planar coordination

geometry. The thiourea ligands are bonded to the tellurium atom through their sulfur atoms,

acting as monodentate ligands. This coordination stabilizes the Te(ll) oxidation state.

e Reactivity: The Te-S bonds in Telz(tu)2 are relatively labile, allowing for ligand exchange

reactions. This property makes it a useful precursor for the synthesis of other Te(ll)

compounds.

Experimental Protocols
Synthesis of Diiodobis(thiourea)tellurium(ll)
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While a highly detailed, step-by-step protocol with precise yields is not consistently reported
across the literature, the general and widely accepted method for the synthesis of
diiodobis(thiourea)tellurium(ll) involves the precipitation of the complex from an aqueous
solution. This is achieved by treating an aqueous solution of a tellurium(ll) halide complex with
an excess of iodide ions. A common precursor is the analogous dibromide complex.

General Experimental Procedure:

» Preparation of the Precursor Solution: A solution of a suitable tellurium(ll) precursor, such as
dichlorobis(thiourea)tellurium(ll) or dibromobis(thiourea)tellurium(ll), is prepared in an
appropriate aqueous acidic medium to prevent hydrolysis.

» Addition of lodide: A solution containing an excess of sodium or potassium iodide is slowly
added to the tellurium(Il)-thiourea complex solution with constant stirring.

» Precipitation: Upon addition of the iodide solution, the less soluble
diiodobis(thiourea)tellurium(Il) complex precipitates out of the solution as a yellow solid.

« Isolation and Purification: The precipitate is collected by filtration, washed with water and a
suitable organic solvent like ethanol to remove any unreacted starting materials and by-
products, and then dried under vacuum.

Characterization Methods

» Single-Crystal X-ray Diffraction: This is the definitive method for determining the precise
molecular structure of Telz(tu)z, including bond lengths and angles, and confirming the
square planar geometry around the tellurium center.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the coordination of the
thiourea ligand to the tellurium atom. The coordination through the sulfur atom results in a
decrease in the frequency of the C=S stretching vibration and an increase in the frequency of
the C-N stretching vibration compared to the free thiourea ligand.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to characterize the ligand environment in solution. The chemical shifts of the protons
and carbons in the thiourea ligand will be affected by coordination to the tellurium atom.
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Mandatory Visualizations
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Caption: Generalized workflow for the synthesis of diiodobis(thiourea)tellurium(ll).

Caption: Molecular structure of diiodobis(thiourea)tellurium(ll).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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